3-(2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-oxoethyl)-2H,3H,5H,6H,7H,8H,9H-[1,3]thiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 3-[2-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-2-oxoethyl]-2,3,6,7,8,9-hexahydro-[1,3]thiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C20H25N5O2S/c1-13-7-21-24(8-13)11-14-9-23(10-14)18(26)6-15-12-28-20-22-17-5-3-2-4-16(17)19(27)25(15)20/h7-8,14-15H,2-6,9-12H2,1H3
• InChI Key: NIPZBAFSRMDFLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)CC3CSC4=NC5=C(CCCC5)C(=O)N34
• Molecular Formula: C20H25N5O2S
• Molecular Weight: 399.5 g/mol

Description

The compound contains several interesting functional groups including a pyrazole ring, an azetidine ring, and a quinazolinone ring. Pyrazole rings are found in many biologically active compounds and are known for their broad range of chemical and biological properties. Azetidine rings are four-membered cyclic amines that are also found in many pharmaceuticals. Quinazolinones are a type of heterocyclic compound that have been studied for their potential medicinal properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Detailed structural analysis would typically involve techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Physical And Chemical Properties Analysis

Detailed physical and chemical properties would depend on the exact structure of the compound and could be determined through various analytical techniques. For example, melting point could be determined through thermal analysis and solubility could be tested in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole-containing compounds exhibit various biological activities and have been used in the development of new pesticides and pharmaceuticals.

Future Directions

Given the interesting functional groups present in this compound, it could be a subject of future research in medicinal chemistry or material science. Further studies could explore its potential biological activities, its reactivity under various conditions, and ways to optimize its synthesis.